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Compound of Interest

Compound Name: Naringin hydrate

Cat. No.: B600602 Get Quote

Naringin Hydrate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Naringin hydrate, a flavanone glycoside predominantly found in citrus fruits, has garnered

significant attention within the scientific community for its diverse pharmacological properties.

This technical guide provides an in-depth exploration of the chemical structure and multifaceted

properties of naringin hydrate. It is designed to serve as a comprehensive resource for

researchers, scientists, and professionals in drug development, offering detailed data,

experimental methodologies, and mechanistic insights. This document summarizes key

quantitative data in structured tables, provides detailed experimental protocols for relevant

assays, and visualizes critical signaling pathways modulated by naringin hydrate using

Graphviz diagrams.

Chemical Structure and Physicochemical Properties
Naringin is a flavanone-7-O-glycoside composed of the flavanone naringenin and the

disaccharide neohesperidose.[1] The presence of the sugar moiety significantly influences its

solubility and bioavailability. When crystallized from water, it typically forms a hydrate.[2][3]
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Chemical Structure
IUPAC Name: (2S)-5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-3,4-dihydro-2H-chromen-7-yl 2-O-

(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside hydrate[4]

Molecular Formula: C₂₇H₃₂O₁₄·xH₂O[5]

Molecular Weight: 580.5 g/mol (anhydrous)[6]

Physicochemical Properties
The physicochemical properties of naringin hydrate are crucial for its handling, formulation,

and biological activity. A summary of these properties is presented in Table 1.

Property Value References

Melting Point
83 °C (hydrate), 166-171 °C

(dec.)(anhydrous)
[1][6][7][8][9]

Solubility

Water: 1 mg/mL at 40 °C;

Ethanol: ~1 mg/mL; DMSO:

~10 mg/mL; DMF: ~20 mg/mL

[6][10][11]

LogP -0.44 [6]

Appearance
Off-white to pale yellow

crystalline solid
[9]

Biological and Pharmacological Properties
Naringin hydrate exhibits a wide spectrum of biological activities, primarily attributed to its

antioxidant, anti-inflammatory, and anticancer effects. These properties are underpinned by its

ability to modulate various cellular signaling pathways.

Antioxidant Activity
Naringin is a potent antioxidant capable of scavenging free radicals and reducing oxidative

stress.[12] Its antioxidant capacity has been quantified in various in vitro assays.
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Assay IC₅₀ (µM) References

DPPH radical scavenging 264.44 [13]

ABTS radical scavenging
282 µg/mL (approximately 486

µM)
[14]

Hydroxyl radical scavenging 251.1 [13]

Superoxide radical scavenging 360.03 [13]

Hydrogen peroxide scavenging 358.5 [13]

Anti-inflammatory Activity
Naringin demonstrates significant anti-inflammatory effects by inhibiting key inflammatory

mediators and pathways.[12][15]

Assay Effect References

COX-2 Expression Inhibition [3]

Pro-inflammatory Cytokines

(TNF-α, IL-6, IL-1β)
Reduction [12][16]

Anticancer Activity
Naringin has been shown to possess anticancer properties against various cancer cell lines by

inducing apoptosis and inhibiting cell proliferation.[17][18]

Cell Line IC₅₀ (µM) References

Oral Cancer (KB-1) 125.3 [15][19]

Breast Adenocarcinoma

(MCF7)

6.8 (Ag(I) complex), 33.8

(Ru(III) complex)
[12]

Lung Carcinoma (A549)
5.9 (Ag(I) complex), 89.6

(Ru(III) complex)
[12]
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Key Signaling Pathways Modulated by Naringin
Naringin exerts its biological effects by modulating several key intracellular signaling pathways.

NF-κB Signaling Pathway
Naringin has been shown to suppress the NF-κB signaling pathway, a critical regulator of

inflammation. It can inhibit the phosphorylation of IκBα, which in turn prevents the nuclear

translocation of the NF-κB p65 subunit.[20][21][22] This leads to a downregulation of pro-

inflammatory genes.
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DPPH Assay

ABTS Assay

Prepare DPPH solution in methanol Add Naringin solution Incubate in dark (30 min) Measure absorbance at 517 nm

Prepare ABTS radical cation solution Add Naringin solution Incubate in dark Measure absorbance at 734 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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